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Compound of Interest

Compound Name: 3-Methoxy-5-nitrobenzotrifluoride

Cat. No.: B1297831 Get Quote

Technical Guide: 3-Methoxy-5-
nitrobenzotrifluoride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
Methoxy-5-nitrobenzotrifluoride. The information is presented to support research,

development, and drug discovery applications.

Core Physical Properties
The physical characteristics of 3-Methoxy-5-nitrobenzotrifluoride are essential for its

handling, application in synthesis, and for analytical purposes. A summary of these properties

is provided in the table below.
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Property Value

Molecular Formula C₈H₆F₃NO₃

Molecular Weight 221.13 g/mol

Melting Point 35-38 °C

Boiling Point 246.9 °C at 760 mmHg

Density 1.392 g/cm³

Appearance Solid, Brown powder

Solubility
Insoluble in water. Soluble in common organic

solvents like dichloromethane and chloroform.[1]

CAS Number 328-79-0

Experimental Protocols
While specific experimental documentation for the determination of the physical properties of 3-
Methoxy-5-nitrobenzotrifluoride is not readily available, the following are generalized,

standard laboratory protocols that would be employed for such measurements.

Melting Point Determination
The melting point of 3-Methoxy-5-nitrobenzotrifluoride can be determined using a standard

melting point apparatus.

A small, finely powdered sample of the compound is packed into a capillary tube to a depth

of 2-3 mm.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) to ensure

thermal equilibrium.

The temperature at which the first liquid appears and the temperature at which the entire

sample becomes liquid are recorded as the melting point range. A narrow melting range is

indicative of a pure compound.[2]
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Boiling Point Determination
The boiling point is determined at atmospheric pressure.[3]

A small volume of the liquid compound is placed in a test tube or a specialized boiling point

tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

The apparatus is heated slowly and evenly.

The temperature at which a continuous stream of bubbles emerges from the open end of the

capillary tube is recorded as the boiling point.

Density Determination
The density of 3-Methoxy-5-nitrobenzotrifluoride can be determined using a pycnometer.[4]

The mass of a clean, dry pycnometer is accurately measured.

The pycnometer is filled with the sample, and its mass is measured again.

The pycnometer is then emptied, cleaned, and filled with a reference liquid of known density

(e.g., water), and its mass is measured.

The density of the sample is calculated by comparing the mass of the sample to the mass of

the reference liquid that occupies the same volume.

Synthetic Pathway Overview
3-Methoxy-5-nitrobenzotrifluoride is synthesized through the nitration of a substituted anisole

derivative. The methoxy group is an ortho-, para-director; however, the presence of the

trifluoromethyl group and steric hindrance can influence the position of nitration. A general

workflow for its synthesis is outlined below.
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3-(Trifluoromethyl)anisole

Nitration

Nitrating Agent
(HNO3/H2SO4)

3-Methoxy-5-nitrobenzotrifluoride Work-up & Purification Pure Product

Click to download full resolution via product page

A generalized workflow for the synthesis of 3-Methoxy-5-nitrobenzotrifluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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